Cas no 31698-14-3 (Ancitabine)

• Product Name: Ancitabine
• CAS No: 31698-14-3
• MF: C₉H₁₁N₃O₄
• MW: 225.201341867447
• MDL: MFCD00137301
• CID: 53789
• PubChem ID: 25051
• Update Time: 2025-04-18

Ancitabine Chemical and Physical Properties

Names and Identifiers

• Ancitabine
• 2,2'-(1,4-CYCLOHEXANEDIYLIDENE)-BISPROPANEDINITRILE
• 2,2'-anhydrocytidine
• 2,2'-ANHYDRO-L-CYTIDINE
• ancytabine
• anhydroarac
• anhydrocytidine
• cyclocitidine
• Cyclocytidine
• CYCLOCYTIDINE HCL
• 2,2'-O-Cyclocytidine
• (2R,3R,3aS,9aR)-2-(hydroxymethyl)-6-imino-2,3,3a,9a-tetrahydrofuro[1,2][1,3]oxazolo[3,4-a]pyrimidin-3-ol;hydrochloride
• Ancitabine [INN]
• MLS001173324
• (2R,3R,3aS,9aR)-2-(hydroxymethyl)-6-imino-2,3,3a,9a-tetrahydro-6H-furo[2',3':4,5]oxazolo[3,2-a]pyrimidin-3-ol
• NSC129220
• HMS2090A16
• (2R,4R,5R,6S)-4-(hydroxymethyl)-10-imino-3,7-dioxa-1,9-diazatricyclo[6.4.0.0,2,6]dodeca-8,11-dien-5-ol
• Ancitabinum [INN-Latin]
• Cyclo-C
• Cyclocytidine hydrochloride;Cyclo-CMP hydrochloride;Cyclo-C
• 2,2'-Anhydro-1-.beta.-D-arabinofuranosylcytosine
• AB00430480-02
• DTXSID6020357
• (2R,3R,3aS,9aR)-2-(hydroxymethyl)-6-imino-2,3,3a,9a-tetrahydrofuro[[?]:[?]]oxazolo[[?]]pyrimidin-3-ol
• 2,2'-Cyclocytidine
• DTXCID40357
• NCGC00159322-02
• CHEBI:74838
• ANCITABINE [MI]
• 4,5)oxazolo(3,2-a)pyrimidine-2-methanol
• Tox21_111571
• NCGC00159322-05
• O(2,2')-cyclocytidine
• (2R,3R,3aS,9aR)-6-azanylidene-2-(hydroxymethyl)-2,3,3a,9a-tetrahydrofuro[1,2][1,3]oxazolo[3,4-a]pyrimidin-3-ol;hydrochloride
• Anhydroara C
• NCGC00017239-01
• 6H-Furo(2',3':4,5)oxazolo(3,2-alpha)pyrimidine-2-methanol, 2,3,3a,9a-tetrahydro-3-hydroxy-6-imino-, stereoisomer
• NCGC00255140-01
• (2R,3R,3aS,9aR)-6-imino-2-methylol-2,3,3a,9a-tetrahydrofuro[1,2]oxazolo[3,4-a]pyrimidin-3-ol
• BRD-K67536197-003-11-4
• 2,2'-Anhydro-(beta-D-arabinofuranosyl)cytidine
• Ancitabina [INN-Spanish]
• UNII-DO2D32W0VC
• (2R,3R,3aS,9aR)-2,3,3a,9a-Tetrahydro-3-hydroxy-6-imino-6H-furo(2',3';4,5)oxazolo(3,2-a)pyrimidine-2-methanol
• CHEMBL1412614
• [2R-(2alpha,3beta,3abeta,9abeta)]-2,3,3a,9a-tetrahydro-3-hydroxy-6-imino-6H-furo[2',3':4,5]pxazolo[3,2-a]pyrimidine-2-methanol
• NCGC00159322-06
• CS-0013321
• DO2D32W0VC
• Ancitabinum
• O(sup 2),2'-Cyclocytidine
• (2R,3R,3aS,9aR)-2,3,3a,9a-Tetrahydro-3-hydroxy-6-imino-6H-furo(2',3'
• 31698-14-3
• 6H-Furo(2',3':4,5)oxazolo(3,2-a)pyrimidine-2-methanol, 2,3,3a,9a-tetrahydro-3-hydroxy-6-imino-, (2R-(2alpha,3beta,3abeta,9abeta))-
• NSC145668
• W-202309
• CCRIS 2757
• SMP1_000022
• SCHEMBL8708
• BDBM58407
• 2,2'-anhydro-1-(beta-D-arabinofuranosyl)cytosine
• NCGC00159322-04
• (2R,3R,3aS,9aR)-6-imino-2-methylol-2,3,3a,9a-tetrahydrofuro[1,2]oxazolo[3,4-a]pyrimidin-3-ol;hydrochloride
• (2R,3R,3aS,9aR)-2-(hydroxymethyl)-6-imino-2,3,3a,9a-tetrahydro-6H-furo[2',3':4,5][1,3]oxazolo[3,2-a]pyrimidin-3-ol
• ANCITABINE [WHO-DD]
• 2,2'-anhydro-AraC
• AKOS025312528
• Tox21_301815
• cid_25050
• HY-N0093A
• Q27144950
• (2R,4R,5R,6S)-4-(hydroxymethyl)-10-imino-3,7-dioxa-1,9-diazatricyclo[6.4.0.02,6]dodeca-8,11-dien-5-ol
• CAS-31698-14-3
• EN300-19740102
• OCTD
• SMR000538927
• 2,2'-Anhydroarabinosylcytosine
• Ancitabina
• TNP00125
• (2R,3R,3aS,9aR)-2-(hydroxymethyl)-6-imino-2,3,3a,9a-tetrahydrofuro[1,2]oxazolo[3,4-a]pyrimidin-3-ol;hydrochloride
• DA-50457
• NCGC00159322-14
• (2R-(2alpha,3beta,3abeta,9abeta))-2,3,3a,9a-tetrahydro-3-hydroxy-6-imino-6H-furo(2',3':4,5)pxazolo(3,2-a)pyrimidine-2-methanol
• NCGC00159322-18
• U-33,624A
• Ancitabine hydrochloride (Salt/Mix)
• Cyclocytidine hydrochloride (Salt/Mix)
• 6H-Furo(2',3':4,5)oxazolo(3,2-a)pyrimidine-2-methanol, 2,3,3a,9a-tetrahydro-3-hydroxy-6-imino-, stereoisomer
• 6H-Furo(2',3':4,5)oxazolo(3,2-a)pyrimidine-2-methanol, 2,3,3a,9a-tetrahydro-3-hydroxy-6-imino-, (2R-(2.alpha.,3.beta.,3a.beta.,9a.beta.))-
• Ancitabina (INN-Spanish)
• Anhydro-Ara-C
• OCTD hydrochloride (Salt/Mix)
• NSC 145668
• Ancitabinum (INN-Latin)
• NSC-145,668
• (2R,3R,3aS,9aR)-6-imino-2-methylol-2,3,3a,9a-tetrahydrofuro(1,2)oxazolo(3,4-a)pyrimidin-3-ol
• (2R,3R,3aS,9aR)-2,3,3a,9a-Tetrahydro-3-hydroxy-6-imino-6H-furo(2',3':4,5)oxazolo(3,2-a)pyrimidine-2-methanol
• 10212-25-6
• (2R,3R,3aS,9aR)-2-(hydroxymethyl)-6-imino-2,3,3a,9a-tetrahydro-6H-furo(2',3':4,5)(1,3)oxazolo(3,2-a)pyrimidin-3-ol
• NSC-145668
• O2,2'-Cyclocytidine

• MDL： MFCD00137301
• Inchi： 1S/C9H11N3O4/c10-5-1-2-12-8-7(16-9(12)11-5)6(14)4(3-13)15-8/h1-2,4,6-8,10,13-14H,3H2/t4-,6-,7+,8-/m1/s1
• InChI Key： BBDAGFIXKZCXAH-CCXZUQQUSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]2[C@@H]1N1C=CC(=N)N=C1O2)O

Computed Properties

• Exact Mass: 225.07500
• Monoisotopic Mass: 225.074956
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _2.4
• Topological Polar Surface Area: 98.4

Experimental Properties

• Density: 1.3588 (rough estimate)
• Melting Point: 269-270 °C (dec.)(lit.)
• Boiling Point: 366.7°C (rough estimate)
• Flash Point: 422.2 ºCat 760 mmHg
• Refractive Index: 1.5100 (estimate)
• PSA: 100.59000
• LogP: -1.52610
• Vapor Pressure: 0.0±2.3 mmHg at 25°C

Ancitabine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：2
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• RTECS：LV2615000
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)